Cas no 1699029-18-9 (2-(3-methyl-2-nitrophenyl)propanoic acid)

• Product Name: 2-(3-methyl-2-nitrophenyl)propanoic acid
• CAS No: 1699029-18-9
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5989893
• PubChem ID: 108120657
• Update Time: 2025-06-08

2-(3-methyl-2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-2-nitrophenyl)propanoic acid
• 1699029-18-9
• EN300-1844136

• Inchi： 1S/C10H11NO4/c1-6-4-3-5-8(7(2)10(12)13)9(6)11(14)15/h3-5,7H,1-2H3,(H,12,13)
• InChI Key： ONBAGLJEAHZEGQ-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC=C(C)C=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(3-methyl-2-nitrophenyl)propanoic acid

2-(3-Methyl-2-Nitrophenyl)Propanoic Acid (CAS No. 1699029-18-9): A Comprehensive Overview of Its Synthesis, Properties, and Emerging Applications in Chemical and Biomedical Research

The compound 2-(3-methyl-2-nitrophenyl)propanoic acid, identified by CAS No. 1699029-18-9, represents a structurally intriguing organic molecule with significant potential in chemical synthesis, biomedical research, and drug discovery. Its unique combination of a nitroaryl moiety and a carboxylic acid functional group positions it as a versatile scaffold for exploring diverse applications. Recent advancements in synthetic methodologies and mechanistic studies have further highlighted its role in designing bioactive compounds with tailored properties.

Synthesis strategies for this compound have evolved significantly over the past decade, driven by the demand for environmentally sustainable processes. Traditional approaches involved nitration of substituted benzene rings followed by alkylation and carboxylation steps, often requiring harsh conditions. However, recent studies published in the Journal of Organic Chemistry (2023) demonstrate solvent-free microwave-assisted synthesis protocols that reduce reaction times by 60% while achieving yields exceeding 85%. These methods leverage green chemistry principles, such as using supercritical CO₂ as a solvent medium, minimizing waste generation without compromising product purity.

The physical properties of this compound are critical to its functional utility. With a melting point of 78–80°C and solubility profile favoring polar solvents like DMSO (54 mg/mL at 25°C), it exhibits exceptional stability under neutral pH conditions but undergoes rapid hydrolysis in strongly acidic environments—a characteristic recently exploited in pH-responsive drug delivery systems reported in Nano Today (Q4 2023). Nuclear magnetic resonance (¹H NMR and ¹³C NMR) spectra confirm the presence of distinct signals at δ 7.4–7.8 ppm (aromatic protons), δ 3.7 ppm (methine group adjacent to the nitro group), and δ 175 ppm (carboxylic acid carbonyl), validating its structural integrity under varying analytical conditions.

In biological applications, this compound has emerged as a promising lead molecule in anticancer research due to its ability to modulate mitochondrial membrane potential—a mechanism elucidated through confocal microscopy studies published in Cancer Letters. When conjugated with folic acid ligands, its cytotoxicity against triple-negative breast cancer cells reached IC₅₀ values as low as 5 μM while sparing normal fibroblasts by over threefold selectivity. Additionally, its nitro group’s redox activity enables fluorescence-based detection systems for reactive oxygen species (ROS), making it valuable for real-time monitoring of oxidative stress pathways in live cells.

New frontiers in application development now extend into material science domains. Recent polymer chemistry innovations described in Polymer Chemistry demonstrate how this compound’s carboxylic acid functionality facilitates covalent grafting onto polyethylene terephthalate surfaces, creating antimicrobial coatings with sustained activity against Gram-negative bacteria like E. coli—a breakthrough validated through ASTM antimicrobial testing protocols. In analytical chemistry, its unique UV-vis absorption profile at λmax = 345 nm has enabled the creation of selective sensors for trace heavy metal ions such as Pb²⁺ and Cd²⁺ with detection limits below ppb levels.

The integration of computational modeling has further accelerated its exploration across disciplines. Density functional theory (DFT) calculations published in JACS Au revealed that substituting the methyl group with fluorine enhances hydrogen bonding capacity by up to 40%, suggesting pathways for optimizing bioavailability when designing prodrugs targeting specific metabolic enzymes. Molecular dynamics simulations also predict stable interactions between this compound’s nitroaryl fragment and cyclin-dependent kinase inhibitors—a finding now being tested experimentally for combinatorial therapy strategies.

Ongoing investigations into its photochemical properties promise additional breakthroughs. Studies from the Max Planck Institute for Colloids and Interfaces show that thin films incorporating this compound exhibit photochromic behavior under UV irradiation, switching between transmissive and absorbing states within milliseconds—a property being explored for next-generation smart window technologies combining energy efficiency with privacy control features.

In conclusion, while maintaining rigorous adherence to laboratory safety protocols during handling—particularly regarding proper ventilation during synthesis stages—the multifaceted capabilities of this compound underscore its status as an indispensable tool across chemical research domains. As interdisciplinary collaborations continue bridging organic synthesis with biomedical engineering, the full potential of CAS No. 1699029-18- will undoubtedly expand into unforeseen applications shaping future scientific landscapes.